Cas no 683763-32-8 (N-(4-acetylphenyl)-4-benzyl(methyl)sulfamoylbenzamide)

• Product Name: N-(4-acetylphenyl)-4-benzyl(methyl)sulfamoylbenzamide
• CAS No: 683763-32-8
• MF: C₂₃H₂₂N₂O₄S
• MW: 422.496784687042
• CID: 5957235
• PubChem ID: 4251514
• Update Time: 2025-10-28

N-(4-acetylphenyl)-4-benzyl(methyl)sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-4-benzyl(methyl)sulfamoylbenzamide
• N-(4-acetylphenyl)-4-(N-benzyl-N-methylsulfamoyl)benzamide
• Benzamide, N-(4-acetylphenyl)-4-[[methyl(phenylmethyl)amino]sulfonyl]-
• SR-01000010511
• SR-01000010511-1
• N-(4-acetylphenyl)-4-[benzyl(methyl)sulfamoyl]benzamide
• F1122-0900
• 683763-32-8
• VU0488939-1
• AKOS024603211

• Inchi： 1S/C23H22N2O4S/c1-17(26)19-8-12-21(13-9-19)24-23(27)20-10-14-22(15-11-20)30(28,29)25(2)16-18-6-4-3-5-7-18/h3-15H,16H2,1-2H3,(H,24,27)
• InChI Key： YAJSQNZMDPSFQC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)C1=CC=C(S(N(C)CC2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 422.13002836g/mol
• Monoisotopic Mass: 422.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-acetylphenyl)-4-benzyl(methyl)sulfamoylbenzamide

N-(4-Acetylphenyl)-4-Benzyl(methyl)Sulfamoylbenzamide: A Comprehensive Overview

The compound N-(4-acetylphenyl)-4-benzyl(methyl)sulfamoylbenzamide, identified by the CAS number 683763-32-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a sulfamoyl group, a benzamide moiety, and an acetylphenyl substituent. Recent studies have highlighted its role in drug design, particularly in the development of bioactive compounds with potential therapeutic applications.

The molecular structure of N-(4-acetylphenyl)-4-benzyl(methyl)sulfamoylbenzamide is notable for its combination of functional groups, which contribute to its unique chemical properties. The sulfamoyl group (-SO2-NH-) is known for its ability to form hydrogen bonds, enhancing the compound's solubility and bioavailability. The benzamide moiety adds stability to the molecule, while the acetylphenyl group introduces hydrophobicity, which can influence the compound's interaction with biological targets. These structural features make it a promising candidate for use in medicinal chemistry.

Recent research has focused on the synthesis and characterization of N-(4-acetylphenyl)-4-benzyl(methyl)sulfamoylbenzamide. Scientists have explored various synthetic pathways to optimize its production, ensuring high purity and yield. Advanced spectroscopic techniques, such as NMR and IR spectroscopy, have been employed to confirm the compound's structure and purity. These studies have provided valuable insights into the molecule's stability under different conditions, which is crucial for its potential use in pharmaceutical formulations.

In terms of applications, N-(4-acetylphenyl)-4-benzyl(methyl)sulfamoylbenzamide has shown promise in the field of pharmacology. Preclinical studies suggest that it may exhibit bioactivity against certain disease targets, including enzymes involved in inflammatory processes. Its ability to modulate enzyme activity makes it a potential lead compound for drug discovery programs targeting conditions such as arthritis or neurodegenerative diseases.

The synthesis of N-(4-acetylphenyl)-4-benzyl(methyl)sulfamoylbenzamide involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Researchers have developed efficient methods to assemble the molecule from readily available starting materials. These methods often involve coupling reactions, such as amide bond formation, which are critical for constructing the molecule's complex architecture.

From an environmental perspective, the production and handling of N-(4-acetylphenyl)-4-benzyl(methyl)sulfamoylbenzamide must adhere to strict safety protocols. While it is not classified as a hazardous chemical under current regulations, proper handling practices are essential to minimize any potential risks associated with its synthesis or use.

In conclusion, N-(4-acetylphenyl)-4-benzyl(methyl)sulfamoylbenzamide represents a significant advancement in organic chemistry with promising applications in drug development. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic agents. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative chemical research.